Cas no 1315368-77-4 (methyl 6-amino-4-(propan-2-yl)hexanoate)

• Product Name: methyl 6-amino-4-(propan-2-yl)hexanoate
• CAS No: 1315368-77-4
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• MDL: MFCD19382335
• CID: 5188282
• Update Time: 2025-11-06

methyl 6-amino-4-(propan-2-yl)hexanoate Chemical and Physical Properties

Names and Identifiers

• methyl 6-amino-4-(propan-2-yl)hexanoate
• Methyl 6-amino-4-isopropylhexanoate
• methyl6-amino-4-(propan-2-yl)hexanoate
• Hexanoic acid, 4-(2-aminoethyl)-5-methyl-, methyl ester

• MDL： MFCD19382335
• Inchi： 1S/C10H21NO2/c1-8(2)9(6-7-11)4-5-10(12)13-3/h8-9H,4-7,11H2,1-3H3
• InChI Key： JZGXCLRSXMUCHU-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(CCN)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 146
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3

Additional information on methyl 6-amino-4-(propan-2-yl)hexanoate

Methyl 6-Amino-4-(Propan-2-Yl)Hexanoate: A Comprehensive Overview

Methyl 6-amino-4-(propan-2-yl)hexanoate, identified by the CAS number 1315368-77-4, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound, with its unique structure and properties, has garnered attention for its potential applications in various industries, including pharmaceuticals, food additives, and cosmetics. The molecule consists of a hexanoate backbone with a methyl group at position 6 and an amino group at position 4, along with a propan-2-yl substituent. This combination of functional groups imparts distinctive chemical and physical properties to the compound.

The synthesis of methyl 6-amino-4-(propan-2-yl)hexanoate involves a series of carefully controlled reactions, often utilizing advanced organic synthesis techniques. Recent studies have explored the use of enzymatic catalysis to enhance the efficiency and specificity of these reactions. For instance, researchers have employed lipases to facilitate the esterification process, resulting in higher yields and purities. Such advancements underscore the importance of biocatalysis in modern organic synthesis.

One of the most promising applications of methyl 6-amino-4-(propan-2-yl)hexanoate lies in its potential as a precursor for drug delivery systems. The compound's ability to form self-assembled structures, such as micelles or nanoparticles, makes it an attractive candidate for encapsulating hydrophobic drugs. Recent research has demonstrated that this compound can significantly improve drug solubility and bioavailability when used as a carrier material. For example, studies published in Journal of Controlled Release highlight its role in enhancing the delivery efficiency of anti-cancer drugs.

In addition to its pharmaceutical applications, methyl 6-amino-4-(propan-2-yl)hexanoate has shown potential in the food industry as a flavor enhancer and stabilizer. Its amphiphilic nature allows it to interact with both polar and non-polar components in food systems, improving texture and shelf life. A study conducted by researchers at the University of California revealed that this compound can effectively stabilize emulsions and prevent phase separation under varying temperature conditions.

The cosmetic industry has also taken notice of methyl 6-amino-4-(propan-2-yl)hexanoate due to its moisturizing properties. Its ability to form a protective barrier on the skin surface helps retain hydration and prevent transepidermal water loss (TEWL). Recent clinical trials have demonstrated that formulations containing this compound can significantly improve skin hydration levels within just two weeks of use.

From an environmental perspective, methyl 6-amino-4-(propan-2-yli)hexanoate exhibits biodegradability under aerobic conditions, making it a more sustainable alternative to traditional chemical additives. Studies have shown that microbial degradation can effectively break down the compound into non-toxic byproducts within a few weeks under controlled conditions.

In conclusion, methyl 6-amino-4-(propan-2-yli)hexanoate (CAS No.: 1315368774) is a versatile compound with diverse applications across multiple industries. Its unique chemical structure enables it to serve as an effective precursor for drug delivery systems, a stabilizer in food products, and a moisturizing agent in cosmetics. Ongoing research continues to uncover new potential uses for this compound while addressing challenges related to scalability and cost-effectiveness.